Cas no 102719-84-6 (Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-methoxy-8-oxo-, methyl ester, (5a,12R,19a)- (9CI))

• Product Name: Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-methoxy-8-oxo-, methyl ester, (5a,12R,19a)- (9CI)
• CAS No: 102719-84-6
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 173890
• PubChem ID: 128165
• Update Time: 2025-04-19

Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-methoxy-8-oxo-, methyl ester, (5a,12R,19a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aspidospermidine-3-carboxylicacid, 2,3,6,7-tetradehydro-16-methoxy-8-oxo-, methyl ester, (5a,12R,19a)- (9CI)
• 3-oxo-11-methoxytabersonine
• Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-16-methoxy-8-oxo-, methyl ester, (5alpha,12beta,19alpha)-
• methyl (5alpha,19alpha)-16-methoxy-8-oxo-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
• DTXSID00908017
• 102719-84-6
• Methyl 16-methoxy-8-oxo-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
• 3-oxo-11-methoxy-tabersonine
• Methyl (12R,19S)-12-ethyl-5-methoxy-15-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate

• Inchi： 1S/C22H24N2O4/c1-4-21-8-7-17(25)24-10-9-22(20(21)24)15-6-5-13(27-2)11-16(15)23-18(22)14(12-21)19(26)28-3/h5-8,11,20,23H,4,9-10,12H2,1-3H3/t20-,21-,22?/m0/s1
• InChI Key： ULVYAIAFWAUMLF-LGTSYYJHSA-N
• SMILES： O=C1C=C[C@@]2(CC)CC(C(=O)OC)=C3C4(C5C=CC(=CC=5N3)OC)CCN1[C@H]42

Computed Properties

• Exact Mass: 380.17372
• Monoisotopic Mass: 380.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 582.8°Cat760mmHg
• Flash Point: 306.3°C
• Refractive Index: 1.649
• PSA: 67.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids Plumeran-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids